1-(2-Phenyl-4-quinazolinyl)-3-piperidinemethanol

• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol
• IUPAC Name: [1-(2-phenylquinazolin-4-yl)piperidin-3-yl]methanol
• InChI: InChI=1S/C20H21N3O/c24-14-15-7-6-12-23(13-15)20-17-10-4-5-11-18(17)21-19(22-20)16-8-2-1-3-9-16/h1-5,8-11,15,24H,6-7,12-14H2
• InChI Key: WSMZYSJPTHBPGH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC(=NC3=CC=CC=C32)C4=CC=CC=C4)CO

Description

1-(2-Phenyl-4-quinazolinyl)-3-piperidinemethanol is a useful research compound. Its molecular formula is C20H21N3O and its molecular weight is 319.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture containing 12.3 g (0.05 mole) of 2-phenyl-4-chloroquinazoline, 5.75 g (0.05 mole) 3-(hydroxymethyl) piperidine and 200 ml isopropanol was refluxed for 11/2 hrs. The resulting reaction mixture was filtered after standing at room temperature for 11/2 hrs. The white crystalline solid obtained from the filtration was recrystallized with methanol and water to give 8.0 g of the title compound, m.p. 116°-118° C.

Synthesis routes and methods II

Procedure details